Cas no 309756-97-6 (Cyclopentanecarboxamide,1-amino-2-ethyl-, (1R,2S)-)
309756-97-6 structure
Product Name:Cyclopentanecarboxamide,1-amino-2-ethyl-, (1R,2S)-
CAS No:309756-97-6
MF:C8H16N2O
MW:156.225441932678
CID:300624
Update Time:2024-01-27
Cyclopentanecarboxamide,1-amino-2-ethyl-, (1R,2S)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxamide,1-amino-2-ethyl-, (1R,2S)-
- Cyclopentanecarboxamide, 1-amino-2-ethyl-, (1R,2S)- (9CI)
- Cyclopentanecarboxamide, 1-amino-2-ethyl-, (1R,2S)-
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- Inchi: 1S/C8H16N2O/c1-2-6-4-3-5-8(6,10)7(9)11/h6H,2-5,10H2,1H3,(H2,9,11)/t6-,8+/m0/s1
- InChI Key: DWNZJHJHRBGGSN-POYBYMJQSA-N
- SMILES: [C@@]1(N)(C(N)=O)CCC[C@@H]1CC
Computed Properties
- Exact Mass: 156.126
- Monoisotopic Mass: 156.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.1A^2
Experimental Properties
- Density: 1.036±0.06 g/cm3(Predicted)
- Boiling Point: 311.7±21.0 °C(Predicted)
- pka: 16.14±0.40(Predicted)
Cyclopentanecarboxamide,1-amino-2-ethyl-, (1R,2S)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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